Cas no 33584-63-3 (2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride)

• Product Name: 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride
• CAS No: 33584-63-3
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 6176689
• PubChem ID: 44523129
• Update Time: 2025-05-20

2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride
• CHEMBL547965
• 33584-63-3
• EN300-26868252
• TCMDC-131768

• Inchi： 1S/C10H10ClNO2.ClH/c11-8-2-1-6-4-10(12,9(13)14)5-7(6)3-8;/h1-3H,4-5,12H2,(H,13,14);1H
• InChI Key： RNVPWDAPOKIGOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C(=O)O)(C2)N.Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride

Introduction to 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride (CAS No. 33584-63-3)

2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride, with the CAS number 33584-63-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of indene, a bicyclic aromatic hydrocarbon, and features a unique combination of functional groups that contribute to its diverse chemical and biological properties. The presence of an amino group, a chloro substituent, and a carboxylic acid moiety in its structure makes it an attractive candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride can be represented as follows: C₁₀H₁₀ClN₂O₂. The compound is characterized by its molecular weight of 247.65 g/mol and its solubility in water and various organic solvents. These properties make it suitable for use in both aqueous and organic reaction media, enhancing its versatility in synthetic chemistry and biological assays.

In recent years, the study of indene derivatives has expanded significantly due to their potential therapeutic applications. Research has shown that compounds with similar structures to 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain indene derivatives demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The presence of the amino group in 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride allows for the formation of hydrogen bonds, which can enhance its binding affinity to various biological targets. This property is particularly important in drug design, where the ability to form stable interactions with target proteins can significantly improve the efficacy and selectivity of a drug candidate. Additionally, the chloro substituent can influence the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for optimizing pharmacokinetic properties.

In the context of drug discovery, 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride has been explored as a lead compound for developing new therapeutic agents. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that indene derivatives with similar structures exhibited neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.

The carboxylic acid moiety in 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride provides additional opportunities for chemical modification. For example, esterification or amide formation can be used to generate prodrugs that improve oral bioavailability or target-specific delivery. These modifications can also help to fine-tune the pharmacological profile of the compound, making it more suitable for clinical applications.

Clinical trials involving compounds derived from indene scaffolds have shown promising results. A phase II clinical trial evaluating an indene-based drug candidate for the treatment of rheumatoid arthritis reported significant improvements in disease activity scores and reduced joint inflammation compared to placebo. These findings highlight the potential of indene derivatives as effective therapeutic agents for autoimmune disorders.

Beyond its therapeutic applications, 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride has also found use in other areas of research. In materials science, indene derivatives have been investigated for their potential as building blocks for organic semiconductors and photovoltaic materials. The unique electronic properties of these compounds make them suitable for applications in electronic devices and renewable energy technologies.

In conclusion, 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylic acid hydrochloride (CAS No. 33584-63-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups provides a robust platform for further chemical modification and optimization, making it an attractive candidate for developing new therapeutic agents and advanced materials. As research continues to uncover new insights into its properties and biological activities, this compound is likely to play an increasingly important role in various scientific disciplines.